Cas no 1396877-06-7 (3-{7,7-dimethyl-6,8-dioxa-2-azaspiro3.5nonane-2-carbonyl}-N,N-dimethylaniline)

• Product Name: 3-{7,7-dimethyl-6,8-dioxa-2-azaspiro3.5nonane-2-carbonyl}-N,N-dimethylaniline
• CAS No: 1396877-06-7
• MF: C₁₇H₂₄N₂O₃
• MW: 304.384064674377
• CID: 6368657
• PubChem ID: 71789611
• Update Time: 2025-08-02

3-{7,7-dimethyl-6,8-dioxa-2-azaspiro3.5nonane-2-carbonyl}-N,N-dimethylaniline Chemical and Physical Properties

Names and Identifiers

• 3-{7,7-dimethyl-6,8-dioxa-2-azaspiro3.5nonane-2-carbonyl}-N,N-dimethylaniline
• 1396877-06-7
• 3-{7,7-dimethyl-6,8-dioxa-2-azaspiro[3.5]nonane-2-carbonyl}-N,N-dimethylaniline
• [3-(dimethylamino)phenyl]-(7,7-dimethyl-6,8-dioxa-2-azaspiro[3.5]nonan-2-yl)methanone
• (7,7-dimethyl-6,8-dioxa-2-azaspiro[3.5]nonan-2-yl)(3-(dimethylamino)phenyl)methanone
• AKOS024539423
• F6213-0251

• Inchi： 1S/C17H24N2O3/c1-16(2)21-11-17(12-22-16)9-19(10-17)15(20)13-6-5-7-14(8-13)18(3)4/h5-8H,9-12H2,1-4H3
• InChI Key： RENJQYPLIRPBEN-UHFFFAOYSA-N
• SMILES： O1C(C)(C)OCC2(C1)CN(C(C1C=CC=C(C=1)N(C)C)=O)C2

Computed Properties

• Exact Mass: 304.17869263g/mol
• Monoisotopic Mass: 304.17869263g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 418
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 42Ų

Additional information on 3-{7,7-dimethyl-6,8-dioxa-2-azaspiro3.5nonane-2-carbonyl}-N,N-dimethylaniline

Introduction to 3-{7,7-dimethyl-6,8-dioxa-2-azaspiro3.5nonane-2-carbonyl}-N,N-dimethylaniline (CAS No. 1396877-06-7)

3-{7,7-dimethyl-6,8-dioxa-2-azaspiro3.5nonane-2-carbonyl}-N,N-dimethylaniline (CAS No. 1396877-06-7) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of spirocyclic derivatives characterized by its unique structural framework, which includes a spiro linkage between a nitrogen-containing heterocycle and an oxygenated aliphatic chain. The presence of multiple functional groups, such as amide and dimethylamino moieties, makes this molecule a promising candidate for further exploration in drug discovery and development.

The structure of 3-{7,7-dimethyl-6,8-dioxa-2-azaspiro3.5nonane-2-carbonyl}-N,N-dimethylaniline is intricately designed to exhibit specific chemical and biological properties. The spirocyclic core imparts rigidity to the molecule, which can be advantageous in terms of binding affinity and metabolic stability. Additionally, the amide functionality at the 2-position serves as a key pharmacophore, facilitating interactions with biological targets such as enzymes and receptors. The dimethylamino group enhances lipophilicity, which is often crucial for membrane permeability and oral bioavailability.

In recent years, there has been growing interest in spirocyclic compounds due to their diverse biological activities and potential therapeutic applications. Research has demonstrated that spirocycles can exhibit inhibitory effects on various enzymes and receptors involved in metabolic disorders, inflammation, and cancer. Specifically, derivatives of 3-{7,7-dimethyl-6,8-dioxa-2-azaspiro3.5nonane-2-carbonyl}-N,N-dimethylaniline have shown promise in preclinical studies as modulators of kinases and other signaling pathways.

The synthesis of this compound involves multi-step organic transformations that require precise control over reaction conditions to ensure high yield and purity. Key steps include the formation of the spirocyclic core through intramolecular cyclization reactions, followed by functional group modifications such as carboxylation and amination. Advanced synthetic techniques such as transition-metal catalysis have been employed to optimize these reactions, leading to more efficient and scalable production methods.

One of the most compelling aspects of 3-{7,7-dimethyl-6,8-dioxa-2-azaspiro3.5nonane-2-carbonyl}-N,N-dimethylaniline is its potential in drug design due to its structural versatility. The spiro linkage provides a stable scaffold that can be further modified to tailor specific biological activities. For instance, replacing the amide group with other functional moieties could lead to novel derivatives with enhanced binding affinity or selectivity for particular targets. Additionally, the presence of both polar (amide) and non-polar (dimethylamino) groups allows for optimization of solubility and pharmacokinetic properties.

Recent studies have highlighted the importance of spirocyclic compounds in addressing unmet medical needs. For example, spiroindoline derivatives have been investigated for their potential in treating neurological disorders due to their ability to cross the blood-brain barrier efficiently. Similarly, 3-{7,7-dimethyl-6,8-dioxa-2-azaspiro3.5nonane-2-carbonyl}-N,N-dimethylaniline may find applications in developing treatments for metabolic diseases by modulating key enzymes involved in glucose metabolism.

The pharmacological profile of this compound is still under active investigation, but preliminary data suggest that it may exhibit inhibitory activity against enzymes such as cyclooxygenase (COX) or lipoxygenase (LOX), which are implicated in inflammation and pain pathways. Furthermore, its structural similarity to known bioactive molecules makes it a valuable scaffold for structure-based drug design approaches.

In conclusion,3-{7,7-dimethyl-6,8-dioxa-2-azaspiro3.5nonane-2-carbonyl}-N,N-dimethylaniline (CAS No. 1396877-06-7) represents a fascinating example of how intricate molecular architectures can lead to novel pharmacological entities with potential therapeutic value. Ongoing research efforts are focused on elucidating its mechanism of action and exploring its efficacy in various disease models. As our understanding of molecular interactions continues to advance,spirocyclic compounds like this one are poised to play a significant role in the next generation of pharmaceutical innovations.